Cas no 881456-11-7 (2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol)

• Product Name: 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol
• CAS No: 881456-11-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2167776
• Update Time: 2025-11-02

2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol
• 2-((2,3-DIHYDRO-1,4-BENZODIOXIN-6-YLMETHYL)AMINO)ETHANOL
• 2-(((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methyl)amino)ethanol
• STK511550
• AM101465
• ST51039744
• 2-[(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amino]ethanol
• 2-[(2,3-Dihydrobenzo[1,4]dioxin-6-ylmethyl)amino]ethanol
• 2-[(2H,3H-benzo[3,4-e]1,4-dioxin-6-ylmethyl)amino]ethan-1-ol

• Inchi： 1S/C11H15NO3/c13-4-3-12-8-9-1-2-10-11(7-9)15-6-5-14-10/h1-2,7,12-13H,3-6,8H2
• InChI Key： WKGWYEQBFQJBMU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol

Comprehensive Overview of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol (CAS No. 881456-11-7)

2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol, with the CAS number 881456-11-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to as a benzo[1,4]dioxin derivative, is characterized by its unique molecular structure, which combines a dioxane ring with an ethanolamine side chain. Its versatility and potential applications make it a subject of ongoing research and development.

The molecular formula of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol is C₁₁H₁₅NO₃, and it features a benzodioxane core linked to an aminoethanol moiety. This structural configuration imparts unique physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of pharmaceutical intermediates and functional materials.

One of the most compelling aspects of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol is its relevance to current trends in drug discovery and green chemistry. With the growing demand for sustainable and efficient synthetic methods, this compound has been explored as a precursor in the synthesis of bioactive molecules. Its benzo[1,4]dioxin scaffold is known to exhibit affinity for certain biological targets, making it a valuable candidate for the design of central nervous system (CNS) agents and anti-inflammatory compounds.

In addition to its pharmaceutical applications, 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol has found utility in material science. Its ability to act as a ligand or chelating agent has been investigated in the development of metal-organic frameworks (MOFs) and catalysts. These materials are increasingly sought after for applications in gas storage, separation technologies, and sensor development, aligning with the global push toward advanced functional materials.

The synthesis of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol typically involves the reaction of 6-(bromomethyl)-2,3-dihydrobenzo[1,4]dioxine with ethanolamine under controlled conditions. This process highlights the importance of regioselective functionalization and purification techniques to achieve high yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and improving efficiency.

From a commercial perspective, the demand for 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol is driven by its role in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound is often listed under alternative names, such as 2-[(benzo[1,4]dioxin-6-ylmethyl)amino]ethanol, which can be useful for literature searches and procurement.

Safety and handling of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol are critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its material safety data sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, ensuring compliance with regulatory standards.

Looking ahead, the future of 2-[(2,3-Dihydro-benzo[1,4]dioxin-6-ylmethyl)-amino]-ethanol appears promising, with ongoing studies exploring its potential in nanotechnology and bioconjugation. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing both therapeutic innovations and material engineering. Researchers and industry professionals are encouraged to stay updated on the latest developments to leverage its full potential.